Cas no 2803856-66-6 (Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride)

• Product Name: Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride
• CAS No: 2803856-66-6
• MF: C₁₀H₁₈ClF₂NO₂
• MW: 257.705229282379
• CID: 6318668
• PubChem ID: 165750308
• Update Time: 2025-08-05

Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride
• EN300-37452925
• 2803856-66-6
• Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride

• Inchi： 1S/C10H17F2NO2.ClH/c1-2-15-9(14)10(11,12)7-8-3-5-13-6-4-8;/h8,13H,2-7H2,1H3;1H
• InChI Key： FAHLVYXXRWKMCG-UHFFFAOYSA-N
• SMILES： Cl.FC(C(=O)OCC)(CC1CCNCC1)F

Computed Properties

• Exact Mass: 257.0994128g/mol
• Monoisotopic Mass: 257.0994128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride

Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride: A Comprehensive Overview

Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride (CAS no. 2803856-66-6) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluorine and piperidine moieties in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride molecule consists of a difluorinated propanoate ester linked to a piperidine ring. This structural configuration suggests potential interactions with biological targets, making it a promising scaffold for drug discovery. The hydrochloride salt form enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride contribute to these properties, making it an attractive candidate for further exploration. Studies have shown that fluorine substitution can significantly alter the pharmacokinetic profile of molecules, leading to more effective and longer-lasting therapeutic outcomes.

The piperidine ring is another key feature of this compound that contributes to its potential therapeutic applications. Piperidine derivatives are well-known for their role in various pharmaceuticals, including antipsychotics, antivirals, and anti-inflammatory agents. The incorporation of a piperidine moiety into the molecular structure of Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride suggests that it may exhibit similar biological activities.

Current research in the field of medicinal chemistry has focused on identifying new scaffolds that can modulate biological pathways associated with various diseases. The unique combination of fluorine and piperidine in Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride positions it as a promising candidate for further investigation. Preclinical studies have begun to explore its potential in several therapeutic areas, including oncology and neurology.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The structural features of Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride allow for modifications that can optimize its pharmacological properties. Researchers are exploring various synthetic strategies to modify the molecule, aiming to enhance its efficacy and reduce potential side effects.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for novel compounds like Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride. These methods enable researchers to quickly assess the binding affinity and selectivity of the compound against various biological targets. Preliminary data suggest that this compound exhibits promising activity against several key enzymes and receptors involved in disease pathways.

In conclusion, Ethyl 2,2-difluoro-3-(piperidin-4-yl)propanoate hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for further research. As more data becomes available from preclinical studies, its role in the development of novel therapeutic agents will become increasingly clear. The continued exploration of this compound holds great promise for improving patient outcomes across multiple therapeutic areas.